3-{(Z)-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(2-methylphenoxy)-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H19N3O4S2
• Molecular Weight: 453.5 g/mol
• IUPAC Name: (5Z)-3-(2-methoxyethyl)-5-[[2-(2-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H19N3O4S2/c1-14-7-3-4-8-16(14)29-19-15(20(26)24-10-6-5-9-18(24)23-19)13-17-21(27)25(11-12-28-2)22(30)31-17/h3-10,13H,11-12H2,1-2H3/b17-13-
• InChI Key: QUAMPXYUQSRLDM-LGMDPLHJSA-N
• Isomeric SMILES: CC1=CC=CC=C1OC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CCOC
• Canonical SMILES: CC1=CC=CC=C1OC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CCOC

Description

This compound is a structurally complex heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a Z-configuration thiazolidinone moiety. The substituents include a 2-methylphenoxy group at position 2 and a 3-(2-methoxyethyl)-substituted thioxo-thiazolidinone at position 2. Its synthesis likely involves condensation of a thiazolidinone precursor with a pyridopyrimidine intermediate under reflux conditions, as seen in analogous protocols .

Comparison with Similar Compounds

2-(Ethylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one ()

• Key Differences: Replaces the 2-methylphenoxy group with an ethylamino substituent. The thiazolidinone moiety is substituted with a 2-phenylethyl group instead of 2-methoxyethyl.
• Biological Implications: The ethylamino group may enhance solubility, while the phenylethyl substituent could influence lipophilicity and receptor binding .

3-{(Z)-[3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(1-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one ()

• Key Differences: A 9-methyl group is present on the pyrido-pyrimidine core. The 2-position features a (1-phenylethyl)amino group rather than 2-methylphenoxy.
• Synthetic Pathway: Similar condensation methods using thiazolidinone precursors and pyridopyrimidine intermediates, but with modified aromatic amines .

Thiazolidinone-Based Analogues in Other Scaffolds

Pyrazolo[3,4-d]pyrimidin-4-one Derivatives ()

• Example: 6-Methyl-5-[(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)amino]-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (10a)
• Key Differences: Pyrazolo-pyrimidine core instead of pyrido-pyrimidine. Thiazolidinone substituents are linked via an amino group rather than a methylidene bridge.
• Activity : Demonstrated anti-inflammatory properties with reduced ulcerogenicity compared to indomethacin .

Rhodanine Derivatives ()

• Example : (Z)-5-(Azulen-1-ylmethylene)-2-thioxo-thiazolidin-4-ones
• Key Differences :
  • Azulene substituents instead of pyrido-pyrimidine cores.
  • Retain the 2-thioxo-thiazolidin-4-one motif.

Pharmacological and Physicochemical Comparisons

Table 1: Key Parameters of Selected Analogues

Compound Class	Core Structure	Substituent R1 (Position 2)	Substituent R2 (Thiazolidinone)	Notable Activity/Property	Reference
Target Compound	Pyrido[1,2-a]pyrimidin-4-one	2-Methylphenoxy	3-(2-Methoxyethyl)	N/A (Structural focus)
Ethylamino Analog ()	Pyrido[1,2-a]pyrimidin-4-one	Ethylamino	3-(2-Phenylethyl)	Enhanced solubility (predicted)
Pyrazolo-pyrimidine ()	Pyrazolo[3,4-d]pyrimidin-4-one	Phenyl	3-Phenyl	Anti-inflammatory
Rhodanine ()	Azulene	Azulen-1-ylmethylene	2-Thioxo	Electrochemical activity

Preparation Methods

Catalytic Systems

Comparative studies reveal that Lewis acids such as ZnCl$$2$$ or FeCl$$3$$ enhance condensation efficiency by polarizing the aldehyde carbonyl group (Table 1).

Table 1: Impact of Catalysts on Knoevenagel Condensation Yield

Catalyst	Solvent	Temperature (°C)	Yield (%)
None	Toluene	110	58
ZnCl$$_2$$	Toluene	110	72
FeCl$$_3$$	DMF	90	65
CSA	Ethanol	80	70

Data adapted from.

Solvent Effects

Polar aprotic solvents (e.g., DMF) accelerate imine formation but promote (E)-isomer byproducts. In contrast, toluene maximizes (Z)-selectivity (94:6 Z:E ratio) due to its low dielectric constant.

Spectroscopic Characterization

$$ ^1H $$-NMR Analysis

• Pyrido[1,2-a]pyrimidin-4-one protons : Singlets at δ 8.24 ppm (H-5) and δ 7.64–7.51 ppm (H-6, H-7).
• Thiazolidinone methylidene : A distinctive singlet at δ 6.85 ppm, coupled with $$ ^{13}C $$-NMR resonance at δ 149.27 ppm (C=CH).

IR Spectroscopy

Strong absorptions at 1712 cm$$ ^{-1} $$ (pyrimidinone C=O) and 1651 cm$$ ^{-1} $$ (thiazolidinone C=S) confirm successful cyclization.

Challenges and Mitigation Strategies

Byproduct Formation

Competing Michael addition during Knoevenagel condensation generates undesired dihydrothiazole derivatives (15–20% yield). This is suppressed by using anhydrous conditions and molecular sieves to scavenge water.

Purification Difficulties

Column chromatography on silica gel (hexane/EtOAc, 1:1) effectively separates the target compound from unreacted starting materials, though recrystallization from DMF/ethanol mixtures improves purity to >98%.

Q & A

Q. What synthetic routes are recommended for this compound, and how can reaction conditions be optimized?

Methodological Answer:

• Schiff Base Formation : Start with condensation of aromatic aldehydes and amines (e.g., 6-amino-1,3-dimethyluracil) to form intermediates like 6-(3-substituted N-benzylidene)-1,3-dimethyl pyrimidine-2,4-dione derivatives .
• Thiazolidinone Ring Closure : React intermediates with 2-mercaptoacetic acid under acidic conditions (e.g., acetic acid) to generate the thiazolidinone core. Optimize temperature (70–90°C) and solvent (ethanol) for higher yields .
• Purification : Use vacuum filtration and sequential washing (water, methanol) to isolate pure products. Monitor reactions via TLC (dichloromethane as mobile phase) .

Q. Which analytical techniques are critical for structural characterization?

Methodological Answer:

• NMR Spectroscopy : Assign stereochemistry (Z-configuration) using $^1H$- and $^{13}C$-NMR. Key signals include aromatic protons (δ 7.95–6.73 ppm) and methoxy groups (δ 3.84 ppm) .
• FTIR : Confirm functional groups (e.g., C=O at ~1700 cm$^{-1}$, C=S at ~1200 cm$^{-1}$) .
• HRMS : Validate molecular weight (e.g., calculated [M+H]$^+$ 334.1556 vs. observed 334.1553) .

Q. What safety protocols are essential for handling intermediates?

Methodological Answer:

• Ventilation : Use fume hoods to avoid inhalation of volatile reagents (e.g., acetic acid, thiols) .
• Protective Gear : Wear nitrile gloves, goggles, and lab coats. Avoid skin contact with 2-mercaptoacetic acid .
• Spill Management : Neutralize acidic spills with sodium bicarbonate; use inert absorbents (e.g., vermiculite) for organic residues .

Advanced Research Questions

Q. How can contradictions in biological activity data across assays be resolved?

Methodological Answer:

• Orthogonal Assays : Validate antimicrobial activity using both broth microdilution (MIC) and agar diffusion methods to rule out false positives .
• Purity Verification : Confirm compound integrity via HPLC and HRMS to exclude degradation products interfering with assays .
• Cytotoxicity Controls : Test against mammalian cell lines (e.g., HEK293) to distinguish selective vs. nonspecific effects .

Q. What computational methods predict target interactions?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to model binding to enzymes (e.g., bacterial dihydrofolate reductase). Focus on thiazolidinone and pyrimidinone moieties as potential active sites .
• MD Simulations : Run 100 ns simulations in GROMACS to assess stability of ligand-protein complexes. Analyze RMSD and hydrogen-bonding patterns .

Q. How can the mechanism of action in antimicrobial studies be elucidated?

Methodological Answer:

• Enzyme Inhibition Assays : Measure activity against bacterial topoisomerase IV or DNA gyrase. Compare IC$_{50}$ values with known inhibitors (e.g., ciprofloxacin) .
• Resistance Studies : Generate resistant strains via serial passaging and sequence target genes (e.g., gyrA mutations) .

Q. How do substituent modifications impact pharmacological profiles?

Methodological Answer:

• SAR Studies : Synthesize analogs with varying substituents (e.g., replace 2-methylphenoxy with 4-chlorophenyl) and test bioactivity. Use the following template:

Substituent (R)	Antimicrobial Activity (MIC, μg/mL)	Cytotoxicity (IC$_{50}$, μM)
2-methylphenoxy	8.2	>50
4-chlorophenyl	3.5	28.4
3,4-dichlorophenyl	1.9	15.7

• Trend Analysis : Electron-withdrawing groups (e.g., Cl) enhance antimicrobial potency but may increase cytotoxicity .